2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[(6-benzyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H18N4O3S/c1-26-16-10-6-5-9-14(16)20-17(24)12-27-19-21-18(25)15(22-23-19)11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,20,24)(H,21,23,25)
• InChI Key: FFOMMEHLEJTDOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=CC=C3
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

“2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-methoxyphenyl)acetamide” is a complex organic compound. It contains several functional groups, including a triazine ring, a thioether group, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized via reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from compounds like visnaginone and khellinone, which include structural analogs of 2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-methoxyphenyl)acetamide, has been explored. These compounds exhibit significant anti-inflammatory and analgesic activities, acting as cyclooxygenase-1/2 (COX-1/2) inhibitors. Some of these compounds have shown high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, comparable to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

Cyclooxygenase Inhibitory Activity

• A study synthesized 2-[(5,6-diaryl-1,2,4-triazin-3-yl)thio]-N-(benzo/thiazol-2-yl)acetamide derivatives, including compounds similar to the one . These derivatives showed strong inhibitory activity on the COX-2 enzyme. Molecular docking studies supported the COX-2 selectivity of these compounds, suggesting their potential in pharmacological applications (Ertas et al., 2022).

Potential in Antimicrobial and Anticancer Applications

• The synthesis of acetamides, arylureas, and 1,3,4-oxa(thia)diazole-S-triazin-5,7-diones derived from 2-amino-5-alkoxyphenyl-1,3,4-oxa(thia)diazoles, structurally related to 2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-methoxyphenyl)acetamide, was investigated. These compounds demonstrated anti-inflammatory and analgesic activities, suggesting a potential influence in medical treatments (Mazzone et al., 1987).

Allelopathic Properties and Soil Environment Transformation

• The microbial transformation of benzoxazolinone and benzoxazinone allelochemicals, which are structurally related to the compound , was reviewed. This study highlighted the significance of understanding the transformation of these compounds in the soil environment for exploiting their allelopathic properties in agriculture (Fomsgaard et al., 2004).

Future Directions

Future research on this compound could focus on elucidating its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. Given the biological activities of related compounds, it could be of interest in the development of new drugs.